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Compound of Interest

Compound Name: Prothion

Cat. No.: B13891279 Get Quote

Notice to the Reader: Despite a comprehensive search of scientific literature, regulatory

databases, and other technical resources, there is a significant lack of publicly available data

regarding the specific environmental impact and ecotoxicity of the organophosphate insecticide

Prothion (CAS No. 5969-94-8). The information that is accessible is largely limited to its basic

chemical identity and its general mode of action as a cholinesterase inhibitor, a characteristic it

shares with other organophosphorus compounds.

Due to this critical data gap, it is not possible to provide a detailed technical guide with

extensive quantitative data, experimental protocols, and the requested visualizations for

Prothion at this time. The following summary presents the limited information that could be

retrieved.

Chemical Identity and Physicochemical Properties
Prothion is an organothiophosphate insecticide. Its basic chemical and physical properties are

summarized below. However, crucial data for environmental fate and ecotoxicity assessment,

such as vapor pressure, Henry's law constant, and octanol-water partition coefficient (Kow), are

not readily available in the reviewed literature.
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Property Value Source

IUPAC Name

ethyl 3-

(diethoxyphosphinothioylsulfan

yl)propanoate

PubChem

CAS Number 5969-94-8 PubChem

Molecular Formula C9H19O4PS2 PubChem

Molecular Weight 286.4 g/mol PubChem

Mode of Action
As an organophosphate insecticide, Prothion's primary mode of action is the inhibition of the

enzyme acetylcholinesterase (AChE) in the nervous system of insects.[1][2] AChE is

responsible for breaking down the neurotransmitter acetylcholine. Inhibition of AChE leads to

an accumulation of acetylcholine at the nerve synapse, causing continuous nerve stimulation,

paralysis, and ultimately, the death of the insect.[1][2]

Environmental Fate and Transport
Detailed information on the environmental fate and transport of Prothion is not available in the

public domain. To understand its potential behavior in the environment, general principles of

organophosphate pesticide fate can be considered, although these are not specific to

Prothion.

Organophosphate pesticides can undergo various degradation processes in the environment,

including microbial degradation, hydrolysis, and photolysis.[3][4] Their persistence in soil and

water is highly variable and depends on factors such as soil type, pH, temperature, and

microbial activity.[3][4] The mobility of these compounds in soil, which determines their potential

to leach into groundwater, is influenced by their adsorption to soil particles.[3]

Ecotoxicity
Quantitative ecotoxicity data for Prothion, such as LC50 (lethal concentration for 50% of a test

population) values for aquatic and terrestrial organisms, are not available in the reviewed

scientific literature. General information suggests that organophosphate pesticides can be toxic
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to a wide range of non-target organisms, including birds, fish, aquatic invertebrates, and bees.

[5] The toxicity of organophosphates to aquatic life is a significant concern, as runoff from

agricultural areas can contaminate surface waters.[5]

Bioaccumulation
There is no specific data available on the bioaccumulation potential of Prothion.

Bioaccumulation refers to the accumulation of a substance in an organism from all sources,

including water, food, and sediment.[6] The potential for a chemical to bioaccumulate is often

estimated using its octanol-water partition coefficient (Kow), a measure of its lipophilicity.[7]

Without a reliable Kow value for Prothion, its bioaccumulation potential cannot be accurately

predicted.

Experimental Protocols
Due to the absence of specific studies on the environmental impact and ecotoxicity of

Prothion, no detailed experimental protocols can be provided. Standardized methods for

assessing the environmental fate and toxicity of pesticides are established by organizations

such as the Organisation for Economic Co-operation and Development (OECD) and the U.S.

Environmental Protection Agency (EPA). These protocols typically involve laboratory and field

studies to determine a pesticide's degradation rates in soil and water, its mobility, and its

toxicity to various representative organisms.

Signaling Pathways and Experimental Workflows
The request for diagrams of signaling pathways and experimental workflows cannot be fulfilled

due to the lack of specific data for Prothion. A generalized diagram for the mode of action of

organophosphates is provided below.

Figure 1: Generalized signaling pathway for the mode of action of organophosphate

insecticides like Prothion.

Conclusion
The lack of comprehensive and publicly accessible data on the environmental fate, ecotoxicity,

and bioaccumulation potential of Prothion is a significant concern. This data gap prevents a

thorough assessment of its environmental risks. For researchers, scientists, and drug
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development professionals, it is crucial to be aware of this lack of information when considering

the use or potential environmental presence of this compound. Further research is urgently

needed to characterize the environmental profile of Prothion to ensure its safe and responsible

management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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